Stachydrine

• CAS No.: 471-87-4
• Product Name: Stachydrine
• Molecular Formula: C7H13NO2
• Molecular Weight: 143.18 g/mol
• IUPAC Name: (2S)-1,1-dimethylpyrrolidin-1-ium-2-carboxylate
• Standard InChI: InChI=1S/C7H13NO2/c1-8(2)5-3-4-6(8)7(9)10/h6H,3-5H2,1-2H3/t6-/m0/s1
• Standard InChIKey: CMUNUTVVOOHQPW-LURJTMIESA-N
• Isomeric SMILES: C[N+]1(CCC[C@H]1C(=O)[O-])C
• SMILES: C[N+]1(CCCC1C(=O)[O-])C
• Canonical SMILES: C[N+]1(CCCC1C(=O)[O-])C
• Physical Description: Solid
• Description: Proline betaine, also known as stachydrine or dimethylproline, belongs to the class of organic compounds known as proline and derivatives. Proline and derivatives are compounds containing proline or a derivative thereof resulting from reaction of proline at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. Proline betaine is considered to be a practically insoluble (in water) and relatively neutral molecule. Proline betaine has been primarily detected in saliva, feces, urine, and blood. Proline betaine can be biosynthesized from L-prolinium. Outside of the human body, proline betaine can be found in a number of food items such as sweet orange, pummelo, alfalfa, and citrus. This makes proline betaine a potential biomarker for the consumption of these food products.; L-proline betaine is an amino acid betaine that is L-proline zwitterion in which both of the hydrogens attached to the nitrogen are replaced by methyl groups. It has a role as a food component, a plant metabolite and a human blood serum metabolite. It is a N-methyl-L-alpha-amino acid, an alkaloid and an amino-acid betaine. It derives from a L-prolinium. It is a conjugate base of a N,N-dimethyl-L-prolinium. It is an enantiomer of a D-proline betaine.
• Synonyms: dimethylproline; proline betaine; stachydrine; stachydrine chloride; stachydrine chloride, (S)-isomer; stachydrine, (+-)-isome
• PubChem Compound: 115244
• Last Modified: Nov 11 2021